N-[4-(ethylthio)phenyl]-2-(9H-xanthen-9-yl)acetamide

• IUPAC Name: N-(4-ethylsulfanylphenyl)-2-(9H-xanthen-9-yl)acetamide
• InChI: InChI=1S/C23H21NO2S/c1-2-27-17-13-11-16(12-14-17)24-23(25)15-20-18-7-3-5-9-21(18)26-22-10-6-4-8-19(20)22/h3-14,20H,2,15H2,1H3,(H,24,25)
• InChI Key: PAVVZJILAWXHIA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)NC(=O)CC2C3=CC=CC=C3OC4=CC=CC=C24
• Molecular Formula: C23H21NO2S
• Molecular Weight: 375.5 g/mol

Description

N-[4-(ethylthio)phenyl]-2-(9H-xanthen-9-yl)acetamide, commonly known as ETPA, is a chemical compound that has gained significant attention in scientific research in recent years. This compound belongs to the class of thiol-reactive compounds and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

The mechanism of action of ETPA involves the reaction of its thiol-reactive group with the thiol groups of cysteine residues in proteins. This reaction leads to the formation of a covalent bond between ETPA and the protein, which can be used for labeling and detection purposes.
Biochemical and Physiological Effects:
ETPA has been found to have minimal biochemical and physiological effects on cells and tissues. It has been shown to be non-toxic and non-immunogenic, making it an ideal compound for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of ETPA is its high reactivity towards thiols, which makes it a highly selective crosslinker for labeling and detection purposes. However, the high reactivity of ETPA can also be a limitation, as it can lead to non-specific labeling of proteins and peptides. Additionally, the use of ETPA requires careful optimization of reaction conditions, including pH and temperature, to ensure optimal labeling efficiency.

Future Directions

There are several future directions for the use of ETPA in scientific research. One potential application is in the development of targeted drug delivery systems, where ETPA can be used as a crosslinker to attach drugs to specific proteins or peptides for targeted delivery. Additionally, ETPA can be used in the development of biosensors for the detection of specific biomolecules. Finally, the use of ETPA in the development of fluorescent probes for imaging applications is an area of active research.

Synthesis Methods

The synthesis of ETPA involves the reaction of 4-(ethylthio)aniline with 9H-xanthene-9-carbonyl chloride in the presence of a base. The reaction yields ETPA as a white solid with a high yield. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

ETPA has been extensively studied for its applications in various fields of scientific research. One of the major applications of ETPA is in the field of bioconjugation, where it is used as a thiol-reactive crosslinker to label proteins and peptides. ETPA has also been used in the development of fluorescent probes for imaging applications.